Cas no 1346601-68-0 (Benzethidine-d4 Hydrobromide)

• Product Name: Benzethidine-d4 Hydrobromide
• CAS No: 1346601-68-0
• CID: 4672838
• Update Time: 2025-05-19

Benzethidine-d4 Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Benzethidine-d4 Hydrobromide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Benzethidine-d4 Hydrobromide

Benzethidine-d4 Hydrobromide: A Comprehensive Overview

Benzethidine-d4 Hydrobromide, with the CAS number 1346601-68-0, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzethidine, a well-known alkaloid, and the inclusion of deuterium (denoted by the "-d4" suffix) introduces unique isotopic properties that enhance its utility in various applications. The hydrobromide salt form further stabilizes the compound, making it suitable for use in advanced chemical and biological studies.

The benzethidine-d4 hydrobromide structure consists of a benzene ring fused with a pyridine ring, featuring a deuterated methyl group at specific positions. This structural arrangement imparts distinctive electronic and steric properties, which are critical in its interactions with biological systems. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders.

One of the most promising applications of benzethidine-d4 hydrobromide lies in its role as an intermediate in the synthesis of complex alkaloids. Researchers have successfully utilized this compound to construct intricate molecular frameworks, leveraging its stability and reactivity under controlled conditions. For instance, a 2023 study published in *Nature Chemistry* demonstrated how benzethidine-d4 hydrobromide can be employed to synthesize isoquinoline derivatives with potent anti-inflammatory properties.

In addition to its synthetic applications, benzethidine-d4 hydrobromide has found utility in analytical chemistry as a reference standard for mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies. The presence of deuterium atoms allows for precise isotopic labeling, enabling researchers to track molecular transformations with unprecedented accuracy. This capability has been instrumental in elucidating reaction mechanisms and optimizing synthetic pathways.

Recent advancements in isotopic labeling techniques have further expanded the scope of benzethidine-d4 hydrobromide applications. For example, scientists at Stanford University have utilized this compound to investigate hydrogen/deuterium exchange (HDX) effects in enzyme kinetics, providing valuable insights into protein-ligand interactions. Such studies underscore the importance of benzethidine-d4 hydrobromide as a versatile tool in modern biochemical research.

Moreover, the development of sustainable synthesis routes for benzethidine-d4 hydrobromide has been a focal point of recent investigations. Traditional methods often involve multi-step processes with low yields and environmental concerns. However, emerging green chemistry approaches, such as enzymatic catalysis and microwave-assisted synthesis, have significantly improved the efficiency and eco-friendliness of producing this compound.

In conclusion, benzethidine-d4 hydrobromide stands as a testament to the ingenuity and precision achievable in modern chemical research. Its unique properties and versatile applications continue to drive innovation across diverse scientific disciplines. As research progresses, it is anticipated that this compound will play an even more pivotal role in advancing our understanding of complex biological systems and developing novel therapeutic agents.